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Compound of Interest

Compound Name:
Methyl 2-bromo-5-

(trifluoromethoxy)benzoate

Cat. No.: B1353770 Get Quote

Technical Guide: Methyl 2-bromo-5-
(trifluoromethoxy)benzoate
CAS Number: 1150114-81-0 Molecular Formula: C₉H₆BrF₃O₃ Molecular Weight: 299.04 g/mol

[1][2]

Disclaimer: This document provides a summary of available safety information and general

guidelines for handling Methyl 2-bromo-5-(trifluoromethoxy)benzoate. A comprehensive,

official Safety Data Sheet (SDS) containing detailed quantitative toxicological and ecological

data for this specific compound (CAS 1150114-81-0) was not publicly available at the time of

this writing. The information herein is based on limited data from chemical suppliers and should

not be considered a substitute for a manufacturer-provided SDS. Researchers, scientists, and

drug development professionals must obtain and review the complete SDS from their supplier

before purchasing, handling, or disposing of this chemical.

Hazard Identification and Classification
Methyl 2-bromo-5-(trifluoromethoxy)benzoate is classified as a hazardous chemical. The

available information indicates the following GHS classifications:

GHS Pictogram:

alt text

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1353770?utm_src=pdf-interest
https://www.appchemical.com/products/1150114-81-0?cate_name=Chemistry&cate2_name=undefined&cate_id=1&cate2_id=undefined&pro_name=Benzoic%20acid,%202-bromo-5-(trifluoromethoxy)-,%20methyl%20ester&keyword=
https://www.scbt.com/p/methyl-2-bromo-5-trifluoromethoxy-benzoate-1150114-81-0
https://www.benchchem.com/product/b1353770?utm_src=pdf-body
https://www.benchchem.com/product/b1353770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[3]

Signal Word:

Warning[3]

Hazard Statements:[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
Detailed quantitative data on the physical and chemical properties are not fully available. The

compound is described as a colorless to light yellow liquid.[3]
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Property Data Source

CAS Number 1150114-81-0 [2][4]

Molecular Formula C₉H₆BrF₃O₃ [2][4]

Molecular Weight 299.04 g/mol [1][2][4]

Appearance Colorless to light yellow liquid [3]

Storage
Sealed in dry, room

temperature
[4]

Experimental Protocols
Detailed experimental protocols for safety and toxicity testing of Methyl 2-bromo-5-
(trifluoromethoxy)benzoate are not publicly available. Standard methodologies such as

OECD Guidelines for the Testing of Chemicals would typically be employed for determining

properties like acute toxicity (oral, dermal, inhalation), skin and eye irritation, and mutagenicity.

Safety and Handling
All handling of this chemical should be performed by trained personnel in a well-ventilated

area, preferably within a certified chemical fume hood.[5]

Engineering Controls:

Work in a chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

Skin Protection: Wear impervious gloves (e.g., nitrile or butyl rubber) and a lab coat.[5]

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use a

NIOSH-approved respirator with an appropriate cartridge.[5]
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General Hygiene:

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[5]
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Caption: Standard workflow for handling Methyl 2-bromo-5-(trifluoromethoxy)benzoate.

First-Aid Measures
In case of exposure, seek immediate medical attention and show the product label or SDS to

the responding personnel.

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth. Do NOT induce

vomiting.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

Take off contaminated clothing and wash it before reuse.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use media appropriate for the surrounding fire, such as dry

chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.

Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon

oxides, hydrogen bromide, and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section 4.

Ensure adequate ventilation. Avoid breathing vapors or dust.

Environmental Precautions: Prevent the material from entering drains or waterways.[5]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and collect in a suitable, labeled container for disposal.[6] For large spills,

contact environmental health and safety personnel.
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Caption: General procedure for responding to an accidental spill.

Disposal Guidelines
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Disposal of this chemical and its containers must be in accordance with all applicable local,

state, and federal regulations.

Waste Treatment: This material should be treated as hazardous waste. It is recommended to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[5]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.

Packaging: Dispose of contaminated packaging as unused product.

Unused Material or
Contaminated Waste

Consult Local, State &
Federal Regulations

Contact Licensed
Waste Disposal Service

Package Waste in
Labeled, Sealed Containers

Arrange for Professional
Collection & Transport

Final Disposal via
Approved Method
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Caption: Recommended chemical waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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